Cas no 1909325-47-8 (2-thia-7-azaspiro4.5decane hydrochloride)

• Product Name: 2-thia-7-azaspiro4.5decane hydrochloride
• CAS No: 1909325-47-8
• MF: C₈H₁₆ClNS
• MW: 193.73733997345
• MDL: MFCD29047462
• CID: 4629144
• PubChem ID: 121552954
• Update Time: 2025-11-02

2-thia-7-azaspiro4.5decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-thia-7-azaspiro[4.5]decane hydrochloride
• 2-thia-7-azaspiro4.5decane hydrochloride

• MDL： MFCD29047462
• Inchi： 1S/C8H15NS.ClH/c1-2-8(6-9-4-1)3-5-10-7-8;/h9H,1-7H2;1H
• InChI Key： GOQSAZQFHCVWAF-UHFFFAOYSA-N
• SMILES： C12(CSCC1)CNCCC2.Cl

Additional information on 2-thia-7-azaspiro4.5decane hydrochloride

Comprehensive Overview of 2-Thia-7-Azaspiro[4.5]decane Hydrochloride (CAS No. 1909325-47-8)

2-Thia-7-Azaspiro[4.5]decane Hydrochloride (CAS No. 1909325-47-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its unique spirocyclic structure, combining sulfur (thia) and nitrogen (aza) atoms, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural similarity to bioactive molecules targeting neurotransmitter receptors.

The compound's molecular formula and hydrochloride salt form enhance its solubility and stability, which are critical for preclinical studies and formulation development. Recent trends in AI-driven drug design have highlighted the importance of such spirocyclic frameworks, as they often exhibit improved binding affinity and metabolic stability compared to linear analogs. This aligns with the growing demand for next-generation small-molecule drugs in areas like neurodegenerative diseases and mood disorders.

From a synthetic chemistry perspective, 2-Thia-7-Azaspiro[4.5]decane Hydrochloride serves as a versatile intermediate for constructing more complex architectures. Its ring strain and conformational rigidity are exploited to modulate the pharmacokinetic properties of derivative compounds. Laboratories frequently search for high-purity CAS 1909325-47-8 suppliers to support structure-activity relationship (SAR) studies, reflecting its role in medicinal chemistry optimization.

Environmental and green chemistry considerations are also relevant to this compound. Innovations in catalytic synthesis methods aim to reduce waste and improve yields during its production. Such advancements address the pharmaceutical industry's focus on sustainable manufacturing, a topic frequently queried in scientific databases and patent literature.

In analytical applications, 2-Thia-7-Azaspiro[4.5]decane Hydrochloride requires precise chromatographic separation techniques due to its polar nature. This has spurred discussions in analytical method development forums, particularly regarding HPLC-UV/MS detection protocols. The compound's UV absorption profile and mass fragmentation patterns are well-documented, aiding in quality control workflows.

Emerging research explores its potential as a ligand for G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Computational models predict favorable interactions with certain subtype-selective targets, making it a candidate for personalized therapeutics. These findings resonate with current searches on AI-augmented molecular docking and virtual screening platforms.

Storage and handling of CAS 1909325-47-8 follow standard protocols for nitrogen-containing heterocycles, with emphasis on moisture-sensitive conditions. Safety data sheets emphasize its classification as a non-hazardous research chemical under normal usage scenarios, aligning with regulatory compliance requirements in GLP/GMP environments.

The patent landscape reveals increasing claims incorporating 2-Thia-7-Azaspiro[4.5]decane derivatives, particularly in CNS drug patents and allosteric modulator inventions. This correlates with rising Google Scholar queries about spirocycle IP protection strategies and composition-of-matter claims in pharmaceutical patents.

Future directions may involve its application in proteolysis-targeting chimeras (PROTACs), where its three-dimensional geometry could enhance E3 ligase recruitment. Such innovative uses position 1909325-47-8 at the forefront of targeted protein degradation research, a rapidly growing field in oncological therapeutics.